Cas no 2227805-65-2 ((2R)-2-(3-bromo-2-methylphenyl)oxirane)

• Product Name: (2R)-2-(3-bromo-2-methylphenyl)oxirane
• CAS No: 2227805-65-2
• MF: C₉H₉BrO
• MW: 213.071161985397
• CID: 6396214
• PubChem ID: 165735896
• Update Time: 2025-06-26

(2R)-2-(3-bromo-2-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(3-bromo-2-methylphenyl)oxirane
• EN300-1908728
• 2227805-65-2

• Inchi： 1S/C9H9BrO/c1-6-7(9-5-11-9)3-2-4-8(6)10/h2-4,9H,5H2,1H3/t9-/m0/s1
• InChI Key： RBTXCTXCRKFURX-VIFPVBQESA-N
• SMILES： BrC1=CC=CC(=C1C)[C@@H]1CO1

Computed Properties

• Exact Mass: 211.98368g/mol
• Monoisotopic Mass: 211.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.5Ų

Additional information on (2R)-2-(3-bromo-2-methylphenyl)oxirane

Professional Introduction to (2R)-2-(3-bromo-2-methylphenyl)oxirane (CAS No. 2227805-65-2)

(2R)-2-(3-bromo-2-methylphenyl)oxirane, identified by its CAS number 2227805-65-2, is a significant compound in the field of pharmaceutical chemistry and molecular biology. This oxirane derivative, characterized by its stereochemical configuration and aromatic substituents, has garnered attention for its potential applications in drug development and synthetic organic chemistry. The presence of a 3-bromo-2-methylphenyl group and the chiral center at the oxirane ring make this molecule a versatile intermediate for constructing complex molecular architectures.

The compound's structure is highly relevant in the context of modern medicinal chemistry, where the integration of stereoelectronic properties with functional groups enhances the efficacy and selectivity of therapeutic agents. The 3-bromo-2-methylphenyl moiety introduces both electronic and steric influences, which can be leveraged to modulate binding interactions with biological targets. This feature is particularly valuable in designing small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

In recent years, oxirane derivatives have been extensively studied for their role in medicinal chemistry due to their ability to form stable complexes with biological molecules. The strained ring structure of oxiranes facilitates nucleophilic addition reactions, making them valuable tools for constructing pharmacophores. Specifically, (2R)-2-(3-bromo-2-methylphenyl)oxirane has been explored as a precursor in the synthesis of various heterocyclic compounds, which are known for their pharmacological activity.

The stereochemistry of this compound, denoted by the (R) configuration at the chiral center, is a critical factor in determining its biological behavior. Chiral drugs often exhibit different pharmacological profiles depending on their stereoisomers, necessitating precise control over stereochemical purity during synthesis. Advances in asymmetric synthesis have enabled the efficient preparation of enantiomerically pure forms of such compounds, which are essential for preclinical and clinical studies.

Recent research has highlighted the utility of (2R)-2-(3-bromo-2-methylphenyl)oxirane in the development of novel therapeutic agents. For instance, studies have demonstrated its potential as a building block for kinase inhibitors, which are widely used in treating cancers and inflammatory diseases. The combination of the bromine substituent and the oxirane ring provides multiple sites for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets.

The compound's reactivity also makes it a valuable tool in synthetic chemistry. The oxirane ring can undergo various transformations, including epoxide ring-opening reactions, which are commonly employed to introduce new functional groups into molecular structures. These reactions are often catalyzed by transition metals or nucleophilic reagents, providing chemists with a broad palette of synthetic options.

In addition to its pharmaceutical applications, (2R)-2-(3-bromo-2-methylphenyl)oxirane has been investigated for its role in materials science. Oxirane derivatives are known to exhibit interesting physical properties when incorporated into polymers or other materials, making them useful in developing advanced materials with tailored characteristics.

The synthesis of this compound typically involves multi-step organic reactions, starting from readily available precursors. Key steps include bromination of a substituted benzene derivative followed by stereocontrolled formation of the oxirane ring. Recent advances in catalytic methods have improved the efficiency and scalability of these synthetic routes, making it feasible to produce large quantities of the compound for research and industrial purposes.

The safety and handling of (2R)-2-(3-bromo-2-methylphenyl)oxirane are important considerations in laboratory settings. While not classified as a hazardous material under standard regulations, proper precautions should be taken to avoid exposure due to potential skin or eye irritation. Standard laboratory practices, including wearing appropriate personal protective equipment (PPE), should be followed when working with this compound.

In conclusion, (2R)-2-(3-bromo-2-methylphenyl)oxirane (CAS No. 2227805-65-2) is a versatile and highly functional compound with significant applications in pharmaceutical chemistry and synthetic organic chemistry. Its unique structural features make it a valuable intermediate for drug development and materials science research. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in advancing therapeutic strategies and innovative materials.